Cas no 922528-07-2 ((2E,4E,6E)-2,4,6-Nonatrienoic Acid Ethyl Ester)
(2E,4E,6E)-2,4,6-Nonatrienoic Acid Ethyl Ester Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6-Nonatrienoic acid, ethyl ester, (2E,4E,6E)-
- (2E,4E,6E)-2,4,6-Nonatrienoic Acid Ethyl Ester
- (2E,4E,6E)-2,4,6-Nonatrienoic Acid Ethyl Ester
- ethyl nona-2,4,6-trienoate
-
- Inchi: 1S/C11H16O2/c1-3-5-6-7-8-9-10-11(12)13-4-2/h5-10H,3-4H2,1-2H3/b6-5+,8-7+,10-9+
- InChI Key: FTAHKPFYTOEBEA-SUTYWZMXSA-N
- SMILES: O(C(/C=C/C=C/C=C/CC)=O)CC
(2E,4E,6E)-2,4,6-Nonatrienoic Acid Ethyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N649590-1g |
(2E,4E,6E)-2,4,6-Nonatrienoic Acid Ethyl Ester |
922528-07-2 | 1g |
$ 145.00 | 2022-06-03 | ||
| TRC | N649590-10g |
(2E,4E,6E)-2,4,6-Nonatrienoic Acid Ethyl Ester |
922528-07-2 | 10g |
$ 1175.00 | 2022-06-03 | ||
| TRC | N649590-1000mg |
(2E,4E,6E)-2,4,6-Nonatrienoic Acid Ethyl Ester |
922528-07-2 | 1g |
$178.00 | 2023-05-17 | ||
| TRC | N649590-10000mg |
(2E,4E,6E)-2,4,6-Nonatrienoic Acid Ethyl Ester |
922528-07-2 | 10g |
$1418.00 | 2023-05-17 |
(2E,4E,6E)-2,4,6-Nonatrienoic Acid Ethyl Ester Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
Additional information on (2E,4E,6E)-2,4,6-Nonatrienoic Acid Ethyl Ester
Recent Advances in the Study of (2E,4E,6E)-2,4,6-Nonatrienoic Acid Ethyl Ester (CAS: 922528-07-2)
The compound (2E,4E,6E)-2,4,6-Nonatrienoic Acid Ethyl Ester (CAS: 922528-07-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This brief aims to summarize the latest findings regarding its synthesis, biological activity, and potential clinical relevance.
Recent studies have focused on the synthesis and optimization of (2E,4E,6E)-2,4,6-Nonatrienoic Acid Ethyl Ester, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that significantly enhances the stereoselectivity of the compound, achieving a purity of over 98%. This advancement is critical for ensuring reproducibility in pharmacological studies.
In terms of biological activity, (2E,4E,6E)-2,4,6-Nonatrienoic Acid Ethyl Ester has demonstrated promising anti-inflammatory and anti-cancer properties. A study published in Bioorganic & Medicinal Chemistry Letters reported that the compound inhibits the NF-κB pathway, reducing inflammation in murine models. Additionally, in vitro experiments on human cancer cell lines showed dose-dependent cytotoxicity, particularly against breast and lung cancer cells.
Further investigations into the mechanism of action revealed that (2E,4E,6E)-2,4,6-Nonatrienoic Acid Ethyl Ester acts as a modulator of cellular redox balance. By inducing oxidative stress in cancer cells, it triggers apoptosis while sparing normal cells. This selective toxicity makes it a compelling candidate for further drug development.
Despite these promising results, challenges remain in translating these findings into clinical applications. Pharmacokinetic studies indicate that the compound has limited oral bioavailability, prompting researchers to explore alternative delivery methods such as nanoparticle encapsulation. A 2024 preprint on bioRxiv highlighted the success of lipid-based nanoparticles in improving the compound's stability and absorption.
In conclusion, (2E,4E,6E)-2,4,6-Nonatrienoic Acid Ethyl Ester represents a versatile molecule with significant potential in treating inflammatory diseases and cancer. Ongoing research aims to address its pharmacokinetic limitations and optimize its therapeutic efficacy. Future studies should focus on in vivo validation and the development of scalable synthesis protocols to facilitate clinical translation.
922528-07-2 ((2E,4E,6E)-2,4,6-Nonatrienoic Acid Ethyl Ester) Related Products
- 27829-72-7((2E)-2-Hexenoic Acid Ethyl Ester)
- 3025-30-7(Ethyl 2-Trans-4-cis-decadienoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)